Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0193858 | Ceftazidime Impurity A | 1000980-60-8 | C22H22N6O7S2 |
| VC0193859 | Ceftazidime Impurity E | 102772-66-7 | C26H30N6O7S2 |
| VC0193856 | (6R,7R)-7-[[(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(5-methyltetrazol-2-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid | 104691-34-1 | C16H17N9O5S2 |
| VC0193634 | 4-Acetamido-2-Diethylaminomethylphenol | 121-78-8 | C13H20N2O2 |
| VC0195166 | Estriol Impurity E | 1228-72-4 | C18H24O3 |
| VC0193886 | (R)-(3-(3-Fluoro-4-morpholinophenyl)-2-oxooxazolidin-5-yl)methyl methanesulfonate | 174649-09-3 | C15H19FN2O6S |
| VC0195160 | Estriol Impurity C | 18650-87-8 | C19H26O3 |
| VC0195158 | 9,11-Didehydrooestriol | 246021-20-5 | C18H22O3 |
| VC0195168 | Estrone-3-Glucuronide (Estrone beta-D-Glucuronide) | 2479-90-5 | C24H30O8 |
| VC0193878 | Ceftezole | 26973-24-0 | C13H12N8O4S3 |
| VC0193873 | Ceftibuten Related Impurity 2 (Mirabegron Impurity 7) | 29676-71-9 | C5H6N2O2S |
| VC0193625 | Acetaminophen Sulphate Potassium Salt | 32113-41-0 | C8H8NO5S.K |
| VC0195165 | Ethinyl Estradiol Impurity M | 3240-39-9 | C21H26O2 |
| VC0193882 | N-[(2R)-3-[[3-Fluoro-4-(4-morpholinyl)phenyl]amino]-2-hydroxypropyl]acetamide | 333753-67-6 | C15H22FN3O3 |
| VC0195169 | Delta-8,9-Dehydro Estrone | 474-87-3 | C18H20O2 |
| VC0195161 | Estriol Impurity F | 547-81-9 | C18H24O3 |
| VC0195167 | 17α-Estradiol Sulfate Sodium Salt | 56050-04-5 | C18H23O5S . Na |
| VC0193861 | (6R,7R)-7-[[2-(2-Amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate | 72558-82-8 | C22H22N6O7S2 |
| VC0195164 | Estriol Impurity G | 793-89-5 | C18H24O3 |
| VC0193632 | N-Desethyl amodiaquine diHCl | 79352-78-6 | C18H18ClN3O.2HCl |
| VC0193628 | Carbamic acid, (5-(methylthio)-1H-benzimidazol-2-yl)-, methyl ester | 80983-45-5 | C10H11N3O2S |
| VC0193635 | 4-[(7-Chloroquinolin-4-yl)amino]phenol | 81099-86-7 | C15H11ClN2O |
| VC0193863 | Cefteram | 82547-58-8 | C16H17N9O5S2 |
| VC0193633 | Amodiaquine Impurity 1 | 86-98-6 | C9H5Cl2N |
| VC0193870 | Ceftibuten-13C3 | 97519-39-6 | C15H14N4O6S2 |